Cas no 1007881-38-0 ((1R)-1-(1-BENZOTHIOPHEN-3-YL)ETHAN-1-AMINE)

• Product Name: (1R)-1-(1-BENZOTHIOPHEN-3-YL)ETHAN-1-AMINE
• CAS No: 1007881-38-0
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 5596946
• PubChem ID: 33788458
• Update Time: 2025-06-11

(1R)-1-(1-BENZOTHIOPHEN-3-YL)ETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1-BENZOTHIOPHEN-3-YL)ETHAN-1-AMINE
• (R)-1-(1-benzothiophen-3-yl)ethan-1-amine
• Benzo[b]thiophene-3-methanamine, α-methyl-, (αR)-
• EN300-1270657
• 1007881-38-0
• AKOS017404994
• (1R)-1-BENZO[B]THIOPHEN-3-YLETHYLAMINE
• SCHEMBL1105793

• Inchi： 1S/C10H11NS/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-7H,11H2,1H3/t7-/m1/s1
• InChI Key： QHQWHUVCNWLPGV-SSDOTTSWSA-N
• SMILES： [C@@H](C1C2=CC=CC=C2SC=1)(N)C

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 301.3±17.0 °C(Predicted)
• pka: 10.04±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on (1R)-1-(1-BENZOTHIOPHEN-3-YL)ETHAN-1-AMINE

Comprehensive Overview of (1R)-1-(1-Benzothiophen-3-yl)ethan-1-amine (CAS No. 1007881-38-0)

(1R)-1-(1-Benzothiophen-3-yl)ethan-1-amine (CAS No. 1007881-38-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of (1R)-1-(1-Benzothiophen-3-yl)ethan-1-amine features a benzothiophene ring fused with an ethylamine moiety, providing a scaffold that can be modified to enhance its pharmacological properties. The presence of the chiral center at the ethylamine group (denoted by the (1R) configuration) adds an additional layer of complexity and potential for enantioselective interactions with biological targets.

Recent studies have explored the pharmacological profile of (1R)-1-(1-Benzothiophen-3-yl)ethan-1-amine in various in vitro and in vivo models. One notable area of research has been its potential as a modulator of the central nervous system (CNS). In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent binding affinity to serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in mood disorders such as depression and anxiety.

Beyond its CNS activity, (1R)-1-(1-Benzothiophen-3-yl)ethan-1-amine has also shown promise in anti-inflammatory and analgesic applications. A preclinical study conducted by a team at the University of California demonstrated that this compound significantly reduced inflammation in animal models of arthritis. The mechanism of action appears to involve inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses.

In the context of drug development, the solubility and stability of (1R)-1-(1-Benzothiophen-3-yl)ethan-1-amine are crucial factors that influence its bioavailability and therapeutic efficacy. Researchers have employed various strategies to improve these properties, including prodrug design and formulation optimization. For instance, a recent publication in the European Journal of Pharmaceutical Sciences reported the development of a prodrug form that enhances water solubility and oral bioavailability, thereby improving its therapeutic potential.

The safety profile of (1R)-1-(1-Benzothiophen-3-yl)ethan-1-amine is another critical aspect being investigated. Preclinical toxicology studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, (1R)-1-(1-Benzothiophen-3-yl)ethan-1-amine (CAS No. 1007881-38-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its pharmacological properties, formulation strategies, and safety profile will be essential to realize its full potential in clinical settings.